Cas no 4344-55-2 (4-Butoxyaniline)

• Product Name: 4-Butoxyaniline
• CAS No: 4344-55-2
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD00007866
• CID: 44960
• PubChem ID: 20352
• Update Time: 2025-05-20

4-Butoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-Butoxyaniline
• 4-n-Butoxyaniline
• p-Butoxyaniline
• aminophenyl-n-butyl ether
• 4-butoxy-benzenamin
• p-aminophenol n-butyl ether
• 4-Butyloxybenzenamine
• Benzenamine, 4-butoxy-
• p-Butyloxyaniline
• ANILINE, p-BUTOXY-
• 4-Butyloxyaniline
• 4-(butyloxy)aniline
• P0PI549RZ4
• UBRIHZOFEJHMIT-UHFFFAOYSA-N
• 4-butoxyphenylamine
• 4-butoxy-aniline
• 4-butoxy-phenylamine
• 4-aminophenyl butyl ether
• p-Amino
• p-Aminophenyl-n-buty
• SY048765
• NS00031344
• 4-Butoxyaniline, 97%
• B1003
• (4-butoxyphenyl)amine
• NSC-5443
• BRN 2084421
• CAS-4344-55-2
• CS-0152083
• EINECS 224-402-2
• F9995-1647
• NCGC00257345-01
• Tox21_303357
• NSC 5443
• NSC5443
• MFCD00007866
• EN300-109419
• W-109026
• 4-BUTOXYBENZENAMINE
• AC-16346
• SCHEMBL112238
• A826282
• STR06320
• SB76592
• D70221
• CHEMBL3184190
• p-n-butoxyaniline
• DTXSID4048199
• p-Aminophenyl-n-butyl ether
• FT-0619160
• AKOS000104366
• UNII-P0PI549RZ4
• 4-AMINO-1-BUTOXYBENZENE
• GEO-00604
• 4-13-00-01018 (Beilstein Handbook Reference)
• DTXCID9028174
• 4344-55-2
• DB-000218
• STL376991
• BBL027664

• MDL： MFCD00007866
• Inchi： 1S/C10H15NO/c1-2-3-8-12-10-6-4-9(11)5-7-10/h4-7H,2-3,8,11H2,1H3
• InChI Key： UBRIHZOFEJHMIT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCC
• BRN： 2084421

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Amber Liquid
• Density: 0.992 g/mL at 25 °C(lit.)
• Boiling Point: 157°C/23mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.538(lit.)
• PSA: 35.25000
• LogP: 3.02890
• Solubility: Uncertain

4-Butoxyaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S28-S36/37/39-S45
• RTECS：BW9420000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Butoxyaniline

4-Butoxyaniline: A Comprehensive Overview

4-Butoxyaniline, also known by its CAS number 4344-55-2, is a chemical compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with the molecular formula C10H17NO, is characterized by its unique structure and versatile applications. In recent years, advancements in synthetic methodologies and its integration into cutting-edge technologies have further solidified its importance in both academic and industrial settings.

The synthesis of 4-Butoxyaniline typically involves a multi-step process, often starting with the nitration of aniline derivatives followed by reduction to yield the desired product. Recent studies have explored more efficient and environmentally friendly methods, such as the use of microwave-assisted synthesis or catalytic systems that minimize by-products and improve yield. These innovations not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

One of the most notable applications of 4-Butoxyaniline is in the field of polymer chemistry. Researchers have demonstrated its ability to act as a versatile monomer in the synthesis of novel polymeric materials with tailored properties. For instance, recent work published in leading journals highlights its role in creating high-performance polymers for use in advanced electronics and biomedical devices. The compound's ability to undergo various polymerization reactions, including free radical and step-growth polymerizations, underscores its versatility.

In addition to its role in polymer science, 4-Butoxyaniline has found significant utility in drug discovery and development. Its unique structure makes it an ideal candidate for use as a building block in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for anti-cancer agents, where its ability to target specific cellular pathways has shown promising results. Furthermore, its application in the development of enzyme inhibitors has opened new avenues for therapeutic interventions.

The electronic properties of 4-Butoxyaniline have also been leveraged in the field of optoelectronics. Recent research has focused on its integration into organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to modulate electronic transitions has been exploited to enhance device efficiency and stability. These findings have significant implications for the development of next-generation display technologies and renewable energy solutions.

From an environmental standpoint, 4-Butoxyaniline's biodegradability and toxicity profile have been extensively studied to ensure its safe handling and disposal. Recent eco-toxicological assessments indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, making it suitable for industrial applications where environmental impact is a concern.

In conclusion, 4-Butoxyaniline, with its CAS number 4344-55-2, stands as a testament to the ingenuity and progress in modern chemistry. Its diverse applications across multiple disciplines, coupled with ongoing research into novel synthetic routes and functional materials, ensure that this compound will continue to play a pivotal role in shaping future technological advancements.